Cas no 2228864-42-2 (3-1-(aminomethyl)-3-hydroxycyclobutyl-4-bromophenol)

• Product Name: 3-1-(aminomethyl)-3-hydroxycyclobutyl-4-bromophenol
• CAS No: 2228864-42-2
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 6196235
• PubChem ID: 165781341
• Update Time: 2025-06-15

3-1-(aminomethyl)-3-hydroxycyclobutyl-4-bromophenol Chemical and Physical Properties

Names and Identifiers

• 3-1-(aminomethyl)-3-hydroxycyclobutyl-4-bromophenol
• 3-[1-(aminomethyl)-3-hydroxycyclobutyl]-4-bromophenol
• EN300-1904749
• 2228864-42-2

• Inchi： 1S/C11H14BrNO2/c12-10-2-1-7(14)3-9(10)11(6-13)4-8(15)5-11/h1-3,8,14-15H,4-6,13H2
• InChI Key： LGBYKNHDAKMOPW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C1(CN)CC(C1)O)O

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.5Ų

Additional information on 3-1-(aminomethyl)-3-hydroxycyclobutyl-4-bromophenol

Introduction to 3-1-(aminomethyl)-3-hydroxycyclobutyl-4-bromophenol (CAS No. 2228864-42-2)

3-1-(aminomethyl)-3-hydroxycyclobutyl-4-bromophenol (CAS No. 2228864-42-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as substituted phenols, which have been extensively studied for their diverse biological activities, including anti-inflammatory, antioxidant, and neuroprotective properties.

The chemical structure of 3-1-(aminomethyl)-3-hydroxycyclobutyl-4-bromophenol is characterized by a cyclobutyl ring with an aminomethyl and hydroxyl substituent, attached to a 4-bromophenol moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a promising candidate for further investigation in drug discovery and development.

Recent research has highlighted the potential of 3-1-(aminomethyl)-3-hydroxycyclobutyl-4-bromophenol in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, its antioxidant properties have been demonstrated through its ability to scavenge reactive oxygen species (ROS), which are known to contribute to cellular damage and disease progression.

In the context of neurodegenerative diseases, 3-1-(aminomethyl)-3-hydroxycyclobutyl-4-bromophenol has shown promise in protecting neurons from oxidative stress and promoting neurogenesis. These findings suggest that the compound could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in disease pathogenesis.

The pharmacokinetic properties of 3-1-(aminomethyl)-3-hydroxycyclobutyl-4-bromophenol have also been investigated to ensure its suitability for clinical applications. Studies have demonstrated that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it an attractive candidate for further preclinical and clinical evaluation.

In addition to its therapeutic potential, 3-1-(aminomethyl)-3-hydroxycyclobutyl-4-bromophenol has been explored for its use in chemical synthesis and as a building block for more complex molecules. Its unique structure provides opportunities for the development of novel derivatives with enhanced biological activities and improved pharmacological profiles.

The synthesis of 3-1-(aminomethyl)-3-hydroxycyclobutyl-4-bromophenol involves several well-established chemical reactions, including nucleophilic substitution, reduction, and functional group manipulation. These synthetic routes have been optimized to achieve high yields and purity, facilitating large-scale production for research and development purposes.

To further understand the biological mechanisms underlying the effects of 3-1-(aminomethyl)-3-hydroxycyclobutyl-4-bromophenol, ongoing studies are focusing on elucidating its molecular targets and signaling pathways. Advanced techniques such as high-throughput screening, molecular docking, and in silico modeling are being employed to identify potential protein targets and predict binding affinities.

In conclusion, 3-1-(aminomethyl)-3-hydroxycyclobutyl-4-bromophenol (CAS No. 2228864-42-2) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further investigation in drug discovery and development. As research continues to advance our understanding of this molecule, it is anticipated that new applications and opportunities will emerge in the fields of medicinal chemistry and pharmaceutical sciences.